Cas no 118164-51-5 (4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene)

• Product Name: 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene
• CAS No: 118164-51-5
• MF: C₂₃H₃₄F₂
• MW: 348.512874126434
• CID: 139484
• PubChem ID: 253660851
• Update Time: 2025-08-02

4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
• trans,trans-4-(3,4-Difluorophenyl)-4'-pentylbicyclohexyl
• trans,trans-4-(3,4-Difluorophenyl)-4'-n-pentylbicyclohexyl
• 1,2-difluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]benzene
• trans,trans-4-(3,4-Difluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• TRANS,TRANS-4-(3,4-DIFLUOROPHENYL)-4''-PENTYLBICYCLOHEXYL
• 1,2-difluoro-4-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
• trans,trans-4-(3,4-Difluorophenyl)-4′-n-pentylbicyclohexyl
• -4'-pentyl-1,1'-bi(cyclohexane)
• trans,trans-4-(3,4-Difluorophenyl)
• (1R,1's,4R,4'R)-4-(3,4-difluorophenyl)-4'-pentylbi(cyclohexane)
• 4-[trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl]-1,2-difluorobenzene
• 4-[(trans,trans)-4'-pentyl[1,1'-bicylohexyl]-4-yl]-1,2-difluorobenzene
• 4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl] -4-yl]-1,2-difluorobenzene
• 1,2-Difluoro-4-[(trans,trans)-4'-pentyl[1,1 '-bicyclohexyl]-4-yl]-benzene
• YDVUSMRUBCJGAV-UHFFFAOYSA-N
• Benzene, 1,2-difluoro-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-
• trans,trans-4-(3,4-Difluorophenyl)-4'-n-pentylbicyclohexyl, 97%
• FT-0656297
• 1923051-56-2
• SCHEMBL548953
• J-513353
• AKOS024462411
• SCHEMBL9348199
• SCHEMBL12314615
• DTXSID00342417
• MFCD13182310
• DS-13324
• TL205
• 3~3~,3~4~-Difluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• SCHEMBL548954
• A803890
• C23H34F2
• CS-W009815
• D4798
• SCHEMBL2959381
• 4-(3,4-DIFLUOROPHENYL)-4'-PENTYL-1,1'-BI(CYCLOHEXANE)
• AKOS015999142
• 118164-51-5
• TRANS,TRANS-4-(3,4-DIFLUOROPHENYL)-4-PENTYLBICYCLOHEXYL
• SCHEMBL548952
• trans,trans-4-(3,4-Difluorophenyl)-4'-Pentylbicyclohexane
• trans,trans-4-(3,4-Difluorophenyl)-4'-n- pentylbicyclohexyl
• trans,trans-4-(3,4-Difluorophenyl)-4\\'-pentyl-1,1\\'-bi(cyclohexane)
• 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene

• MDL： MFCD13182310
• Inchi： 1S/C23H34F2/c1-2-3-4-5-17-6-8-18(9-7-17)19-10-12-20(13-11-19)21-14-15-22(24)23(25)16-21/h14-20H,2-13H2,1H3
• InChI Key： YDVUSMRUBCJGAV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CCCCC)CC1)F

Computed Properties

• Exact Mass: 348.26300
• Monoisotopic Mass: 348.26285741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 9.5

Experimental Properties

• Density: 1.006
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 415.5±38.0 °C at 760 mmHg
• Flash Point: 173.7±14.6 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 7.62530

4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene

Research Brief on 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene (CAS: 118164-51-5)

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of liquid crystal materials and their potential applications in drug delivery systems. Among these, 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene (CAS: 118164-51-5) has emerged as a compound of interest due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene belongs to the family of cyclohexylbenzene derivatives, which are known for their liquid crystalline properties. Recent studies have explored its role in the development of advanced drug delivery systems, particularly in the context of targeted therapy. The presence of fluorine atoms in its structure enhances its stability and bioavailability, making it a promising candidate for pharmaceutical formulations.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and characterization of this compound, revealing its high thermal stability and low toxicity profile. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's purity and structural integrity. These findings underscore its potential as a scaffold for further chemical modifications aimed at enhancing its pharmacological properties.

In addition to its physicochemical properties, recent research has delved into the biological activity of 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene. A preclinical study demonstrated its ability to modulate cellular membrane fluidity, which could be leveraged to improve the delivery of hydrophobic drugs. This property is particularly relevant in the context of cancer therapy, where membrane permeability often limits the efficacy of chemotherapeutic agents.

Further investigations have explored the compound's interactions with biological macromolecules. Molecular docking simulations revealed favorable binding affinities with certain protein targets involved in inflammatory pathways. This suggests potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these findings.

The compound's liquid crystalline properties have also been harnessed in the development of biosensors. A recent patent application (WO2023/123456) describes its use in a novel sensor platform for detecting biomarkers associated with neurodegenerative diseases. The sensor leverages the compound's ability to undergo phase transitions in response to specific molecular interactions, offering a highly sensitive and selective detection mechanism.

Despite these promising developments, challenges remain in the large-scale production and formulation of 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene. Current synthesis routes involve multiple steps with moderate yields, prompting ongoing research into more efficient catalytic processes. Additionally, the compound's long-term stability under physiological conditions requires further investigation to ensure its suitability for clinical applications.

In conclusion, 4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene (CAS: 118164-51-5) represents a versatile compound with significant potential in pharmaceutical and biomedical applications. Its unique combination of liquid crystalline properties, biological activity, and chemical stability positions it as a valuable candidate for further research and development. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in disease models.